Cas no 822-54-8 (1,2-thiazole-4-carbaldehyde)

1,2-thiazole-4-carbaldehyde structure
1,2-thiazole-4-carbaldehyde structure
Product Name:1,2-thiazole-4-carbaldehyde
CAS No:822-54-8
MF:C4H3NOS
MW:113.137719392776
MDL:MFCD10700226
CID:839124
PubChem ID:9989239
Update Time:2025-09-22

1,2-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Isothiazole-4-carbaldehyde
    • 1,2-Thiazole-4-carbaldehyde
    • 4-Isothiazolecarboxaldehyde
    • AS-42064
    • SY122759
    • 822-54-8
    • SCHEMBL2007866
    • DB-334341
    • MFCD10700226
    • 4-ISOTHIAZOLECARBALDEHYDE
    • DTXSID70433664
    • AB62620
    • AKOS006281821
    • 4-formylisothiazole
    • EN300-269253
    • CS-0341973
    • 1,2-thiazole-4-carbaldehyde
    • MDL： MFCD10700226
    • Inchi： 1S/C4H3NOS/c6-2-4-1-5-7-3-4/h1-3H
    • InChI Key： UNRYEXYOMXENNP-UHFFFAOYSA-N
    • SMILES： O=CC1=CSN=C1

Computed Properties

  • Exact Mass: 112.99353489g/mol
  • Monoisotopic Mass: 112.99353489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 76.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Boiling Point: 98.5±23.0℃/760mmHg

1,2-thiazole-4-carbaldehyde Security Information

1,2-thiazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I779295-5mg
Isothiazole-4-carbaldehyde
 822-54-8
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Alichem
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 $220.00 2023-09-01
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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 16943.89CNY 2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
90R0360-500mg
Isothiazole-4-carbaldehyde
 822-54-8 95%
500mg
 2756.14CNY 2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
90R0360-100mg
Isothiazole-4-carbaldehyde
 822-54-8 95%
100mg
 1382.31CNY 2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
90R0360-250mg
Isothiazole-4-carbaldehyde
 822-54-8 95%
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 1908.1CNY 2021-07-19

1,2-thiazole-4-carbaldehyde Production Method

Production Method 1

49602-28-0 49602-28-0
822-54-8 822-54-8
Reaction Conditions
1.1 Reagents: Ethylmagnesium bromide Solvents: Diethyl ether ,  Dichloromethane
1.2 Solvents: Dichloromethane
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
A convenient regiospecific synthesis of isothiazol-4-yl derivatives
Guilloteau, Francois; et al, Synthetic Communications, 1995, 25(9), 1383-9

1,2-thiazole-4-carbaldehyde Raw materials

1,2-thiazole-4-carbaldehyde Preparation Products

1,2-thiazole-4-carbaldehyde Related Literature

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